Cas no 139087-00-6 (3-Pyridinamine, 2,6-dichloro-N-ethyl-)

• Product Name: 3-Pyridinamine, 2,6-dichloro-N-ethyl-
• CAS No: 139087-00-6
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 1270563
• Update Time: 2024-08-04

3-Pyridinamine, 2,6-dichloro-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2,6-dichloro-N-ethyl-

• Inchi： 1S/C7H8Cl2N2/c1-2-10-5-3-4-6(8)11-7(5)9/h3-4,10H,2H2,1H3
• InChI Key： CAWLZIGBOZKKAC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=CC=C1NCC

Computed Properties

• Exact Mass: 190.006
• Monoisotopic Mass: 190.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 318.4±37.0 °C(Predicted)
• pka: 1.25±0.33(Predicted)